S-[2-(aminomethyl)phenyl]-2-hydroxy-N-methylethane-1-sulfonamido hydrochloride
Overview
Description
“S-[2-(aminomethyl)phenyl]-2-hydroxy-N-methylethane-1-sulfonamido hydrochloride” is a versatile chemical compound used in scientific research. It exhibits great complexity due to its complex molecular structure. The IUPAC name for this compound is 2-(aminomethyl)-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H16N2O3S.ClH/c1-12(6-7-13)16(14,15)10-5-3-2-4-9(10)8-11;/h2-5,13H,6-8,11H2,1H3;1H . This code provides a detailed representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 280.78 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Biocatalysis in Drug Metabolism
- Application : Utilization in producing mammalian metabolites of AMPA receptor potentiators, highlighting the role of microbial-based biocatalytic systems for producing metabolites (Zmijewski et al., 2006).
Antitumor Activity
- Application : Used in cell-based antitumor screens, with certain sulfonamides showing potent cell cycle inhibition properties in cancer cell lines (Owa et al., 2002).
Microbial Degradation of Antibiotics
- Application : Demonstrated in the degradation of sulfonamide antibiotics, revealing an unusual degradation pathway initiated by ipso-hydroxylation (Ricken et al., 2013).
Antimicrobial Activity
- Application : Synthesis of new heterocycles based on sulfonamides for antimicrobial properties, highlighting the potential in developing new antimicrobial agents (El‐Emary et al., 2002).
Electrochemical Degradation in Environmental Applications
- Application : Involvement in the electrochemical degradation of sulfonamides, indicating its relevance in environmental cleanup and pollution control (Fabiańska et al., 2014).
Enzyme Modification
- Application : Used as a reagent for nucleophilic side chains of proteins, providing insights into protein chemistry and potential pharmaceutical applications (Llamas et al., 1986).
Synthesis of Novel Compounds
- Application : In the synthesis of novel compounds like thiadiazinane dioxides, demonstrating its role in creating new molecular structures for various applications (Khumalo et al., 2018).
properties
IUPAC Name |
2-(aminomethyl)-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O3S.ClH/c1-12(6-7-13)16(14,15)10-5-3-2-4-9(10)8-11;/h2-5,13H,6-8,11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAHUKRMCSZONTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)S(=O)(=O)C1=CC=CC=C1CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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